methyl 3-(1,7-dimethyl-2,4-dioxo-8-(p-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate

• IUPAC Name: methyl 3-[4,7-dimethyl-6-(4-methylphenyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]propanoate
• InChI: InChI=1S/C20H21N5O4/c1-12-5-7-14(8-6-12)25-13(2)11-24-16-17(21-19(24)25)22(3)20(28)23(18(16)27)10-9-15(26)29-4/h5-8,11H,9-10H2,1-4H3
• InChI Key: ZVIJEIJKWCDYGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCC(=O)OC)C
• Molecular Formula: C20H21N5O4
• Molecular Weight: 395.4 g/mol

Description

Methyl 3-(1,7-dimethyl-2,4-dioxo-8-(p-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate is a useful research compound. Its molecular formula is C20H21N5O4 and its molecular weight is 395.419. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactivity and Synthesis

Studies on compounds with similar structural features to the requested chemical focus on their synthesis, chemical reactivity, and potential applications in various fields, including material science, biochemistry, and environmental science. For instance, the synthesis and structural analysis of zwitterionic imidazolium compounds and their derivatives provide insights into designing compounds with specific properties, such as catalytic activity or sensory applications (Kuhn, Al Sheikh, Steimann, 2003). Similarly, the preparation of imidazolium-bridged cyclodextrin dimers highlights the exploration of supramolecular structures for enhanced chemical reactivity and potential catalytic applications (Luo et al., 2010).

Environmental and Material Applications

The study of compounds containing imidazole and pyrazole groups has led to the development of new materials with applications in corrosion inhibition, indicating the potential for such chemical structures to be used in protecting metals against environmental degradation (Missoum et al., 2013). Additionally, the synthesis of lanthanide metal-organic frameworks based on dimethylphenyl imidazole dicarboxylate demonstrates the use of such compounds in luminescence sensing, which could be applicable in analytical chemistry and environmental monitoring (Shi et al., 2015).

Biochemical Insights

Though the direct biological applications of "methyl 3-(1,7-dimethyl-2,4-dioxo-8-(p-tolyl)-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate" were excluded from your request, it's worth noting that the study of imidazole and similar heterocyclic compounds often intersects with biochemical research. This includes the exploration of their roles in forming advanced glycation end-products and their potential antioxidant and anti-inflammatory properties, which might indirectly inform the compound's relevance in scientific research beyond the specified exclusions (Nemet, Varga-Defterdarović, Turk, 2006).